Cas no 29143-06-4 (Benzene, 1-(2,3-dimethyl-2-butenyl)-4-methoxy-)

• Product Name: Benzene, 1-(2,3-dimethyl-2-butenyl)-4-methoxy-
• CAS No: 29143-06-4
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 1440434
• PubChem ID: 12007045
• Update Time: 2025-04-20

Benzene, 1-(2,3-dimethyl-2-butenyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2,3-dimethyl-2-butenyl)-4-methoxy-
• 1-(2,3-dimethylbut-2-enyl)-4-methoxybenzene
• 29143-06-4
• DTXSID80475676

• Inchi： 1S/C13H18O/c1-10(2)11(3)9-12-5-7-13(14-4)8-6-12/h5-8H,9H2,1-4H3
• InChI Key： ZCQIGANPYYLAST-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C/C(/C)=C(\C)/C

Computed Properties

• Exact Mass: 190.13584
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23